3-cyclopropyl-5-[2-(2-fluorophenyl)ethyl]-1-isopropyl-1H-1,2,4-triazole

• IUPAC Name: 3-cyclopropyl-5-[2-(2-fluorophenyl)ethyl]-1-propan-2-yl-1,2,4-triazole
• InChI: InChI=1S/C16H20FN3/c1-11(2)20-15(18-16(19-20)13-7-8-13)10-9-12-5-3-4-6-14(12)17/h3-6,11,13H,7-10H2,1-2H3
• InChI Key: ACIWNQZHRWTHSC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=NC(=N1)C2CC2)CCC3=CC=CC=C3F
• Molecular Formula: C16H20FN3
• Molecular Weight: 273.35 g/mol

Description

Synthesis Analysis

The synthesis of triazole derivatives, including compounds similar to the subject chemical, often involves the treatment of specific triazole precursors with various reagents. For example, the synthesis of 2-(4-fluoro-2-(4-fluorophenoxy)phenyl)-1-(1H-1,2,4-triazol-1-ylmethyl)-3-methoxy-isopropyl alcohol involved treating 1-[2-(4-fluoro-2-(4-fluorophenoxy)phenyl)-2,3-epoxypropyl]-1H-1,2,4-triazole with sodium methoxide, indicating a complex multistep synthesis process that could be similar in the preparation of the subject compound (Xu Liang, 2009).

Molecular Structure Analysis

Triazole derivatives are known for their distinct molecular structures, which significantly influence their chemical and physical properties. Studies on similar compounds have highlighted the importance of X-ray diffraction techniques in determining their molecular structure, showcasing strong intermolecular hydrogen bonds critical for stability (O. Şahin et al., 2014).

Chemical Reactions and Properties

The reactivity of triazole compounds includes participation in various chemical reactions, such as cycloadditions and substitutions, influenced by their functional groups. The synthesis of 5-fluoroalkylated 1H-1,2,3-triazoles through regiospecific 1,3-dipolar cycloaddition reactions exemplifies the chemical versatility of triazoles (W. Peng & Shizheng Zhu, 2003).

Physical Properties Analysis

The physical properties of triazoles, such as solubility, melting points, and crystalline structure, are closely tied to their molecular configuration. Crystallography studies provide insights into the arrangement and orientation of molecules within the crystal lattice, which affects the compound's physical characteristics (Gülsüm Gündoğdu et al., 2017).

Chemical Properties Analysis

Triazole derivatives exhibit a wide range of chemical properties, including antioxidant activities. The synthesis and evaluation of 4-cyclopropyl-5-(2-fluorophenyl) arylhydrazono-2,3-dihydrothiazoles as potent antioxidant agents demonstrate the potential chemical functionalities of these compounds (F. Ghanbari Pirbasti et al., 2016).